Cas no 92265-07-1 (n-2-(1-hydroxy-3-methyl) butylbenzamide)

n-2-(1-hydroxy-3-methyl) butylbenzamide structure
92265-07-1 structure
Product Name:n-2-(1-hydroxy-3-methyl) butylbenzamide
CAS No:92265-07-1
MF:C12H17NO2
MW:207.268883466721
CID:862908
PubChem ID:340544
Update Time:2025-04-19

n-2-(1-hydroxy-3-methyl) butylbenzamide Chemical and Physical Properties

Names and Identifiers

    • n-2-(1-hydroxy-3-methyl) butylbenzamide
    • N-(1-hydroxy-3-methylbutan-2-yl)benzamide
    • NSC-371174
    • Benzamide, N-[1-(hydroxymethyl)-2-methylpropyl]-
    • NSC371174
    • DTXSID80321169
    • 92265-07-1
    • Oprea1_476441
    • AKOS017547888
    • SCHEMBL10946340
    • Oprea1_704846
    • N-[1-(hydroxymethyl)-2-methylpropyl]benzamide
    • Inchi: 1S/C12H17NO2/c1-9(2)11(8-14)13-12(15)10-6-4-3-5-7-10/h3-7,9,11,14H,8H2,1-2H3,(H,13,15)
    • InChI Key: CPFYFTYVCYKOBY-UHFFFAOYSA-N
    • SMILES: OCC(C(C)C)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.3Ų
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